Cas no 98552-44-4 (2,2-Diethyl-3-oxobutanamide)

• Product Name: 2,2-Diethyl-3-oxobutanamide
• CAS No: 98552-44-4
• Molecular Formula: C₈H₁₅NO₂
• Molecular Weight: 157.210202455521
• CID: 5734447
• PubChem ID: 3027798

2,2-Diethyl-3-oxobutanamide Properties

Names and Identifiers

• NIOSH/ES4313200
• 2,2-diethyl-3-oxobutanamide
• 98552-44-4
• 2,2-Diethyl-3-oxobutyramide
• Butyramide, 2,2-diethyl-3-oxo-
• ES43132000
• SCHEMBL19814050
• Butyramide, 2-acetyl-2-ethyl-
• SCHEMBL56984

• InChIKey： DZUQDMJSCJBHOY-UHFFFAOYSA-N
• Inchi： 1S/C8H15NO2/c1-4-8(5-2,6(3)10)7(9)11/h4-5H2,1-3H3,(H2,9,11)
• SMILES： O=C(C)C(C(N)=O)(CC)CC

Computed Properties

• Exact Mass: 157.110278721g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 157.110278721g/mol
• Heavy Atom Count: 11
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides